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Compound of Interest

Compound Name:
1,2-Bis(4-chlorophenyl)-2-

hydroxyethanone

CAS No.: 4254-20-0

Cat. No.: B1360399

Get Quote

Common Name: 4,4'-Dichlorobenzoin | CAS: 4254-20-0 Classification: Halogenated Organic

Solid[1][2][3][4]

Executive Safety Summary (Read First)
Do NOT dispose of this compound down the drain. Do NOT mix with non-halogenated solvent

waste (e.g., pure acetone/ethanol streams).[2][4][5] Do NOT use metal containers for long-term

storage of waste solutions (risk of HCl generation).[2]

Immediate Action for Spills:

Isolate: Evacuate the immediate area if dust is airborne.[2]

Protect: Wear nitrile gloves, safety goggles, and an N95/P100 particulate respirator.[2][4]

Contain: Do not dry sweep.[2] Use a damp wipe or HEPA vacuum to prevent dust

generation.[6]
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Dispose: Place all spill debris into a container labeled "Hazardous Waste - Solid -

Halogenated."

Chemical Profile & Waste Characterization
To ensure scientific integrity in disposal, one must understand the chemical's behavior.[2][4]

1,2-Bis(4-chlorophenyl)-2-hydroxyethanone is an

-hydroxy ketone.[1][2][3][4] Its chlorinated aromatic nature dictates its waste stream.[2]

Property Data Operational Implication

Physical State Solid (Crystalline powder)

Dust explosion hazard;

requires antistatic grounding

during large transfers.[1][2][3]

Solubility
Low in water; Soluble in

Acetone, DCM

Bio-accumulative. Must never

enter municipal water systems.

[1][2][3]

Reactivity Sensitive to strong oxidizers

Can form phosgene or HCl

gases upon thermal

decomposition.[1][3]

Waste Class Halogenated Organic

Requires high-temperature

incineration with acid gas

scrubbing.[1][2][3]

The "Self-Validating" Disposal Protocol
This protocol uses a segregation-based logic to prevent cross-contamination of cheaper waste

streams and ensure regulatory compliance (RCRA/EPA).[2]

Phase A: Waste Segregation (The Decision Tree)
Why this matters: Mixing halogenated waste with non-halogenated waste upgrades the entire

container to "Halogenated" status, significantly increasing disposal costs and incineration

complexity.[2][4]
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Waste Generation

Physical State?

Solid Waste
(Pure compound, contaminated gloves, spill debris)

Solid

Liquid Waste
(Mother liquor, rinsate)

Liquid

Container: Wide-mouth HDPE Jar
Label: 'Hazardous Waste - Solid - Halogenated' Solvent Composition?

Contains Halogens (DCM, Chloroform)
OR Mixed Solvents

DCM/Chloroform Base

Non-Halogenated Only
(Acetone, Ethanol, Water)

Acetone/Alcohol Base

Container: Glass/HDPE Carboy
Label: 'Hazardous Waste - Liquid - Halogenated'

Must be Upgraded
to Halogenated Stream

CRITICAL STOP:
Do NOT mix 4,4'-Dichlorobenzoin
into Non-Halogenated streams.

Incorrect Path

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4,4'-Dichlorobenzoin waste. Note that even if

dissolved in acetone, the presence of the chlorinated solute mandates a "Halogenated" waste

tag.[2][3][4]

Phase B: Packaging & Labeling
Step 1: Container Selection
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Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Scientific Logic: HDPE is resistant to chemical attack and impact. Avoid glass for solids to

prevent breakage during compaction/transport.

Liquids: Use a chemically resistant carboy (HDPE or Amber Glass).

Warning:Avoid metal cans. Chlorinated organic compounds can slowly hydrolyze in the

presence of moisture to form hydrochloric acid (HCl), which will corrode metal containers,

leading to leaks.[2][4]

Step 2: Chemical Compatibility Check Before adding waste to a central carboy, verify the

receiving container does not contain incompatible classes.[2][4]

Incompatible Class Risk Mechanism

Strong Oxidizers (e.g., Nitric

Acid, Peroxides)
Fire / Explosion

Rapid oxidation of the

ketone/aromatic rings.[1][2][3]

[4]

Strong Bases (e.g., NaOH >

1M)
Exothermic Reaction

Can induce condensation

reactions or hydrolysis.[1][3][4]

Reactive Metals (e.g., Sodium,

Potassium)
Fire

Reaction with the halogen (Cl)

group.[1][2][3][4]

Step 3: Labeling (The "3-Point Check") A valid waste tag must contain:

Full Chemical Name: "1,2-Bis(4-chlorophenyl)-2-hydroxyethanone" (Do not use

abbreviations like "DCB").

Hazard Checkbox: Mark "Toxic" and "Irritant".[2]

Constituent Breakdown: If in solution, list the solvent % and the solute %.

Example: 95% Dichloromethane, 5% 4,4'-Dichlorobenzoin.[2][4]

Phase C: Storage & Handoff[7]
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Cap Tightness: Ensure caps are screwed down tightly to prevent volatile emissions (if in

solution) or dust release.[2]

Secondary Containment: Store the waste container in a polyethylene tray capable of holding

110% of the container's volume.

Satellite Accumulation Area (SAA): Keep the container at or near the point of generation. Do

not move it to a central hallway.

Disposal Request: When the container is 90% full, submit a request to your Environmental

Health & Safety (EHS) department.[2] Request "Incineration - Halogenated Stream."

Emergency Contingencies
Skin Contact:

Immediate: Wash with soap and water for 15 minutes.

Logic: Chlorinated aromatics are lipophilic; water alone is insufficient.[2] Soap is required to

emulsify and remove the compound from the skin barrier.

Eye Contact:

Immediate: Flush with water for 15 minutes.

Follow-up: Seek medical attention. Solid particulates can cause corneal abrasion.[2]

Fire:

Extinguishing Media: CO2, dry chemical, or foam.[2][4][7][8]

Warning: Burning produces Hydrogen Chloride (HCl) and potentially Phosgene. Firefighters

must wear SCBA.[2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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